N-(3-fluorophenyl)-2-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetamide
• InChI: InChI=1S/C18H17FN2O2/c19-14-7-4-8-15(11-14)20-17(22)12-21-16-9-2-1-5-13(16)6-3-10-18(21)23/h1-2,4-5,7-9,11H,3,6,10,12H2,(H,20,22)
• InChI Key: LRNURVUBWPHVBT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C(=O)C1)CC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol

Description

N-(3-fluorophenyl)-2-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly referred to as FPA and belongs to the class of benzazepine derivatives.

Mechanism of Action

The exact mechanism of action of FPA is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitter systems in the brain. FPA has been shown to increase the levels of serotonin and dopamine in the brain, which are known to play a role in the regulation of mood, emotion, and pain perception.
Biochemical and Physiological Effects:
FPA has been shown to exhibit potent analgesic and anti-inflammatory activities in animal models. It has also been shown to modulate the activity of certain neurotransmitter systems in the brain, such as the serotonin and dopamine systems. FPA has been investigated for its potential as a treatment for depression and anxiety disorders due to its ability to modulate these neurotransmitter systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPA is its potent pharmacological activity. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of FPA is its relatively complex synthesis method, which may limit its widespread use in the laboratory.

Future Directions

There are several future directions for the study of FPA. One potential direction is the development of new drugs for the treatment of depression and anxiety disorders based on the pharmacological activity of FPA. Another direction is the investigation of the molecular mechanisms underlying the pharmacological effects of FPA. This could lead to the development of more potent and selective drugs based on FPA. Additionally, the synthesis of novel derivatives of FPA could lead to the discovery of new drugs with improved pharmacological properties.

Synthesis Methods

The synthesis of FPA involves the condensation of 3-fluoroaniline and 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure FPA.

Scientific Research Applications

FPA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent analgesic and anti-inflammatory activities in animal models. FPA has also been investigated for its potential as a treatment for depression and anxiety disorders. Its ability to modulate the serotonin and dopamine neurotransmitter systems in the brain makes it a promising candidate for the development of new antidepressant and anxiolytic drugs.